2,4-Diaminopyrimidine-5-carboxamide

• IUPAC Name: 2,4-diaminopyrimidine-5-carboxamide
• InChI: InChI=1S/C5H7N5O/c6-3-2(4(7)11)1-9-5(8)10-3/h1H,(H2,7,11)(H4,6,8,9,10)
• InChI Key: VULZVYGZVOMUKU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=N1)N)N)C(=O)N
• Molecular Formula: C5H7N5O
• DSSTOX Substance ID: DTXSID80497878
• Molecular Weight: 153.14 g/mol
• CAS RN: 66131-74-6

Description

2,4-Diaminopyrimidine-5-carboxamide is a chemical compound with the CAS Number: 66131-74-6 and a molecular weight of 153.14. It is a solid substance at room temperature.

Synthesis Analysis

In one study, a series of mt-DHFR inhibitors that contain a 2,4-diaminopyrimidine core with side chains were designed and synthesized. The side chains were designed to occupy the glycerol binding site with proper hydrophilicity for cell entry. In another study, two series of novel 2,4-diaminopyrimidine derivatives possessing triazolopiperazine or 1,4,8-triazaspiro[4.5]decan-3-one scaffolds were designed and synthesized.

Molecular Structure Analysis

The linear formula of 2,4-Diaminopyrimidine-5-carboxamide is C5H7N5O. The core structure of non-classical inhibitors is 2,4-diaminopyrimidine.

Physical And Chemical Properties Analysis

2,4-Diaminopyrimidine-5-carboxamide is a solid substance at room temperature. It should be stored in a dark place, in an inert atmosphere.

Scientific Research Applications

Anti-Tubercular Activity

• 2,4-DAPC has been investigated as a potential anti-tubercular agent. Researchers designed and synthesized a series of 2,4-DAPC derivatives as inhibitors of Mycobacterium tuberculosis dihydrofolate reductase (mt-DHFR). These compounds were specifically designed to target the glycerol binding site of mt-DHFR, which is crucial for anti-TB drug development. .

JAK3 Inhibition for Autoimmune Diseases

• Optimization of the pyrimidine ring at positions C2 and C4 of Cerdulatinib led to the discovery of an effective, orally bioavailable JAK3-selective inhibitor based on 2,4-diaminopyrimidine-5-carboxamide (compound 11i). .

Bacillus anthracis Inhibition

• Researchers synthesized a series of racemic 2,4-diaminopyrimidine-based drug candidates, including 2,4-DAPC derivatives. These compounds were evaluated against Bacillus anthracis, the causative agent of anthrax. .

Safety and Hazards

The safety information for 2,4-Diaminopyrimidine-5-carboxamide includes the following hazard statements: H302-H315-H319-H335. The precautionary statements include P261-P305+P351+P338.

Future Directions

The novel synthesized compounds with appropriate side chains, hydrophobicity, and selectivity could be important lead compounds for future optimization towards the development of future anti-TB drugs that can be used as monotherapy or in combination with other anti-TB drugs or antibiotics. Another study suggested that the synthesized 2,4-diaminopyrimidine derivatives could be developed into novel therapeutic agents with anticancer activities.

Mechanism of Action

Target of Action

The primary target of 2,4-Diaminopyrimidine-5-carboxamide is the dihydrofolate reductase (DHFR) enzyme . This enzyme is crucial in the folate metabolic pathway, which leads to the synthesis of purines, pyrimidines, and other proteins . In the context of Mycobacterium tuberculosis (Mtb), the Mtb DHFR (mt-DHFR) is a significant drug target in anti-TB drug development .

Mode of Action

2,4-Diaminopyrimidine-5-carboxamide interacts with its target, the DHFR enzyme, by binding to the glycerol (GOL) binding site of the enzyme . This binding site is considered a useful site to improve the selectivity towards human DHFR . The compound is designed to have a 2,4-diaminopyrimidine core with side chains to occupy the glycerol binding site .

Biochemical Pathways

The compound affects the folate metabolic pathway by inhibiting the DHFR enzyme . This enzyme catalyzes the reduction of dihydrofolate to tetrahydrofolate, a crucial step in the synthesis of purines, pyrimidines, and other proteins . By inhibiting this enzyme, the compound disrupts this pathway, leading to a decrease in the synthesis of these essential biomolecules.

Pharmacokinetics

This property is crucial for the compound’s bioavailability, allowing it to cross the cell wall of Mtb to function at the whole cell level .

Result of Action

The inhibition of the DHFR enzyme by 2,4-Diaminopyrimidine-5-carboxamide leads to a decrease in the synthesis of purines, pyrimidines, and other proteins . This disruption in the folate metabolic pathway can lead to cell death via the inhibition of DNA synthesis .